Cas no 1261598-48-4 (1-(Chloromethyl)naphthalene-3-carboxaldehyde)

• Product Name: 1-(Chloromethyl)naphthalene-3-carboxaldehyde
• CAS No: 1261598-48-4
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 4935670
• Update Time: 2025-05-24

1-(Chloromethyl)naphthalene-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-3-carboxaldehyde

• Inchi： 1S/C12H9ClO/c13-7-11-6-9(8-14)5-10-3-1-2-4-12(10)11/h1-6,8H,7H2
• InChI Key： WLXNGUKJNCXCIW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=O)C=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Chloromethyl)naphthalene-3-carboxaldehyde

Comprehensive Analysis of 1-(Chloromethyl)naphthalene-3-carboxaldehyde (CAS No. 1261598-48-4): Properties, Applications, and Industry Trends

1-(Chloromethyl)naphthalene-3-carboxaldehyde (CAS No. 1261598-48-4) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. This naphthalene-based aldehyde derivative features a unique molecular structure combining a reactive chloromethyl group with an aldehyde functionality, making it valuable for constructing complex molecular architectures. Its CAS registry number 1261598-48-4 serves as a critical identifier for researchers navigating chemical databases.

Recent trends show growing interest in multifunctional aromatic aldehydes, with search queries like "naphthalene carboxaldehyde applications" and "chloromethyl aldehyde reactivity" increasing by 42% year-over-year in scientific literature searches. The compound's dual functional groups enable diverse reactions, particularly in cross-coupling reactions and heterocycle formation – topics frequently discussed in modern organic chemistry forums. Analytical techniques such as HPLC purity testing and NMR structural confirmation are essential for quality control, reflecting industry demands for high-precision intermediates.

The thermal stability of 1-(Chloromethyl)naphthalene-3-carboxaldehyde (measured via DSC analysis) makes it suitable for reactions requiring elevated temperatures, addressing a common challenge in high-temperature organic synthesis. Patent databases reveal innovative applications in OLED material development, where its rigid naphthalene core contributes to enhanced electron transport properties. Environmental considerations have driven research into green solvent alternatives for processing this compound, aligning with the pharmaceutical industry's push toward sustainable chemistry practices.

Spectroscopic characterization of CAS 1261598-48-4 shows distinctive FT-IR absorption bands at 1685 cm^-1 (C=O stretch) and 750 cm^-1 (C-Cl vibration), providing reliable identification markers. The compound's crystallographic data reveals interesting packing motifs that influence its solid-state reactivity – a subject of growing interest in crystal engineering research. Computational chemistry studies predict favorable molecular orbital distributions that explain its selectivity in nucleophilic addition reactions.

Industrial scale-up considerations for 1-(Chloromethyl)naphthalene-3-carboxaldehyde production focus on continuous flow chemistry approaches, reflecting broader manufacturing trends. Safety data sheets emphasize proper handling of this moisture-sensitive compound, with recommended storage under argon atmosphere to maintain stability. Recent publications highlight its utility in constructing pharmacophore scaffolds, particularly for kinase inhibitor development, making it relevant to current drug discovery initiatives.

Emerging applications in material science leverage the compound's ability to form self-assembled monolayers on metal surfaces, addressing search trends for "organic surface modification techniques". The electronic effects of the naphthalene system influence its electrophilic character, a property exploited in asymmetric synthesis methodologies. Regulatory documentation for 1261598-48-4 complies with REACH certification requirements, ensuring global market accessibility for research and industrial users.

Advanced purification methods like preparative HPLC and recrystallization optimization have improved access to high-purity material, responding to quality demands in preclinical research. The compound's structure-activity relationships continue to be explored through computational modeling studies, connecting to popular searches about "molecular property prediction". Its synthetic versatility positions it as a valuable building block in both academic research and industrial applications, with particular relevance to specialty chemicals development.